Boc-Thr-OSu
Overview
Description
Boc-Thr-OSu is a derivative of threonine . It is used in research and not for medicinal or household use .
Synthesis Analysis
Boc-Thr-OSu is used in the synthesis of 2,3-unsaturated glycosides . It is also used in the synthesis of dipeptides . The Boc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) .Molecular Structure Analysis
The molecular formula of Boc-Thr-OSu is C13H20N2O7 .Chemical Reactions Analysis
Boc-Thr-OSu participates in various chemical reactions. For instance, it is used in the synthesis of 2,3-unsaturated glycosides, via reaction with per-O-acetylated glucal in the presence of Er(OTf)3 catalyst .Physical And Chemical Properties Analysis
Boc-Thr-OSu has a molecular weight of 316.3 . It is a solid substance and should be stored at -20°C .Scientific Research Applications
Peptide Synthesis : Boc-Thr-OSu is utilized in peptide synthesis. The 'O-acyl isopeptide method' leverages Boc-Thr-OSu for the efficient synthesis of peptides with challenging sequences. This method allows for automated protocols for synthesizing long peptides or proteins (Sohma et al., 2006).
Environmentally Friendly Synthesis : Boc-Thr-OSu is used in an environmentally benign peptide synthesis method. This approach, which utilizes liquid-assisted ball-milling, is applied for synthesizing peptides like Leu-enkephalin, avoiding toxic solvents and reactants (Bonnamour et al., 2013).
Anhydrous Hydrogen Fluoride Cleavage in Boc Solid-Phase Peptide Synthesis : Boc-Thr-OSu plays a role in solid-phase peptide synthesis (SPPS) using tert-butyloxycarbonyl (Boc)/benzyl (Bzl) chemistry. This technique, crucial in many laboratories, employs anhydrous hydrogen fluoride for cleaving the side chain protecting groups and releasing the peptide from the resin (Muttenthaler et al., 2015).
Structural Characterization in Polypeptide Synthesis : In the synthesis of polypeptides, Boc-Thr-OSu is used for protecting amino groups. A study focusing on the synthesis of Fmoc-L-Lys(Boc)-Gly-OH employs Boc-Thr-OSu, highlighting its role in simplifying polypeptide synthesis and improving yield and purification (Yi-nan & Key, 2013).
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) (2S,3R)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O7/c1-7(16)10(14-12(20)21-13(2,3)4)11(19)22-15-8(17)5-6-9(15)18/h7,10,16H,5-6H2,1-4H3,(H,14,20)/t7-,10+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHKOXQQXRXTKKD-XCBNKYQSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C(=O)ON1C(=O)CCC1=O)NC(=O)OC(C)(C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@@H](C(=O)ON1C(=O)CCC1=O)NC(=O)OC(C)(C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-Thr-OSu | |
CAS RN |
63076-44-8 |
Source
|
| Record name | N-[(1,1-Dimethylethoxy)carbonyl]-L-threonine 2,5-dioxo-1-pyrrolidinyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=63076-44-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-butyl [R-(R*,S*)]-[1-[[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl]-2-hydroxypropyl]carbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.058.021 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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![10-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)decanoic acid](/img/structure/B557996.png)
![Fmoc-[D]Gly-OH](/img/structure/B558005.png)
